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Compound of Interest

Compound Name: 5-Ethoxy-2-fluoropyridine

CAS No.: 1443679-87-5

Cat. No.: B1411947

Get Quote

CAS: 1443679-87-5 | Formula: C

H

FNO | MW: 141.14 g/mol [1][2]

Executive Summary
5-Ethoxy-2-fluoropyridine is a high-value fluorinated intermediate used primarily in medicinal

chemistry to modulate the lipophilicity and metabolic stability of drug candidates. Unlike

commodity pyridines, this compound is a specialty building block. Its commercial availability is

tiered: readily available in research quantities (mg to g) but typically requires lead time for

process-scale (kg) procurement.

Critical Technical Insight: The structural integrity of this molecule relies on the specific

positioning of the ethoxy group at C5 and the fluorine at C2. This substitution pattern is

chemically non-trivial to access via standard nucleophilic aromatic substitution (S

Ar) on 2,5-difluoropyridine, which preferentially yields the wrong isomer (2-ethoxy-5-
fluoropyridine). Therefore, sourcing and quality assurance must focus on verifying the correct
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regioisomer.

Chemical Profile & Properties[1][3][4][5][6][7][8]
Property Specification

IUPAC Name 5-ethoxy-2-fluoropyridine

CAS Number 1443679-87-5

Molecular Weight 141.14 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Solubility
Soluble in DCM, MeOH, DMSO; sparingly

soluble in water

Key Functional Groups

C2-Fluoro: Activated for S

Ar displacement.C5-Ethoxy: Electron-donating,

lipophilic handle.[1]

Sourcing Landscape
Supplier Tiering
The market for 5-Ethoxy-2-fluoropyridine is fragmented among catalog houses and custom

synthesis labs.

Tier 1 (Stocked - Rapid Delivery):

BLD Pharm: Frequent stock of 1g–25g units.

ChemScene / Arctom: Good coverage for medicinal chemistry screens.

Tier 2 (Aggregators - Variable Lead Time):

Fisher Scientific / MolPort: Often list stock from third-party synthesizers; lead times can

range from 1 to 3 weeks.

Tier 3 (Bulk/Custom):
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Enamine / WuXi AppTec: Required for quantities >100g. Synthesis is typically performed

on-demand.

Procurement Decision Matrix
The decision to buy vs. synthesize depends on the scale and the "Isomer Risk" (see Section 4).

Requirement Analysis Scale Needed?

< 10 Grams

> 100 Grams

PURCHASE
(Catalog Suppliers)

Cost Analysis:
Precursor vs. Product

Low Cost Delta

IN-HOUSE SYNTHESIS
(Control Regiochemistry)

High Cost Delta

Click to download full resolution via product page

Figure 1: Decision logic for sourcing 5-Ethoxy-2-fluoropyridine based on scale and economic

efficiency.

Technical Synthesis & Quality Assurance
The "Isomer Trap" (Expertise & Experience)
A common error in early-stage process development is attempting to synthesize this molecule

via S

Ar on 2,5-difluoropyridine.

Failed Route: 2,5-Difluoropyridine + NaOEt

2-Ethoxy-5-fluoropyridine (Major Product).

Reason: The C2 position is significantly more electrophilic due to the inductive effect of the

ring nitrogen.

Correct Route: O-Alkylation of 2-Fluoro-5-hydroxypyridine.

Mechanism:[3][4][5] The precursor (2-Fluoro-5-hydroxypyridine) already has the fluorine

installed at C2. The hydroxyl group at C5 is then alkylated using Ethyl Iodide (EtI) and a
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mild base (K

CO

).

Validated Synthetic Workflow

Starting Material:
2-Fluoro-5-hydroxypyridine

(CAS: 55758-32-2)

Reaction:
O-Alkylation
60°C, 4-12h

Reagents:
Ethyl Iodide (1.1 eq), K2CO3

Solvent: DMF or ACN

Workup:
Aqueous Extraction (EtOAc)
Remove DMF (Water Wash)

Target Product:
5-Ethoxy-2-fluoropyridine

(CAS: 1443679-87-5)

Major (>90%)

Potential Impurity:
N-Alkylation (Pyridone)

Minor (<5%)

Click to download full resolution via product page

Figure 2: The regioselective synthesis route avoiding the S

Ar isomer trap.

Quality Control (QC) Protocols
When receiving commercial batches, the following analytical signatures validate identity and

purity:
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H-NMR (DMSO-d

or CDCl

):

Ethoxy Group: Look for a triplet (~1.4 ppm) and a quartet (~4.1 ppm).

Aromatic Region: The C2-F coupling will split the H3 proton into a distinct doublet of

doublets.

F-NMR:

Essential to distinguish from the 2-ethoxy-5-fluoro isomer. The chemical shift of a fluorine

at C2 (adjacent to Nitrogen) is significantly different from a fluorine at C5.

Standard: C2-F typically appears around -70 to -80 ppm, whereas C5-F is often -130 to

-140 ppm (solvent dependent). Verify against a known standard or predicted shift.

LC-MS:

Verify [M+H]

= 142.1.

Check for hydrolysis byproducts (2-fluoro-5-hydroxypyridine, mass 113).

Handling & Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ethoxy ether linkage

is generally stable, but the C2-F bond makes the ring susceptible to hydrolysis under

strongly acidic or basic conditions over time.

Reactivity: The C2-fluorine is a "handle" for further functionalization. It can be displaced by

amines, thiols, or alkoxides in S

Ar reactions to generate 2,5-disubstituted pyridines.

Precaution: Avoid storing in nucleophilic solvents (e.g., alcohols) without buffering, as slow

solvolysis may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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